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Compound of Interest

2-Hydroxy-4-
Compound Name:
(trifluoromethyl)pyrimidine

Cat. No.: B016536

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for 2-Hydroxy-4-(trifluoromethyl)pyrimidine, including detailed
operational and disposal plans.

Chemical Identifier:

IUPAC Name: 4-(Trifluoromethyl)pyrimidin-2-ol

CAS Number: 104048-92-2

Molecular Formula: CsH3sF3N20

Molecular Weight: 164.09 g/mol

Hazard Identification and Classification

2-Hydroxy-4-(trifluoromethyl)pyrimidine is classified with the following hazards:
 Skin Irritation: Category 2[1][2]
o Eye Irritation: Category 2[1]

» Specific target organ toxicity — single exposure: Category 3 (Respiratory system)[1][2]
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The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin contact, eye contact, and inhalation.

Specifications and Usage

PPE Category Item L
Guidelines
_ Must conform to European
Eye Protection Goggles
standard EN 166.[1]
) ) Nitrile rubber gloves are
Hand Protection Protective gloves
recommended.[1]
Skin and Body Long-sleeved clothing To prevent skin exposure.[1]
NIOSH/MSHA or European Required when facing
Respiratory Standard EN 149:2001 concentrations above the
approved respirator exposure limit.[1]

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of 2-Hydroxy-4-
(trifluoromethyl)pyrimidine:

» Preparation and Area Designation:

o

Designate a specific area for handling, preferably within a chemical fume hood.

[¢]

Ensure an eyewash station and safety shower are readily accessible.

[¢]

Verify that all necessary PPE is available and in good condition.

o

Have a spill kit readily available.
e Handling the Compound:

o Ensure adequate ventilation at all times.[1]
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[e]

o

[¢]

Avoid ingestion and inhalation.[1]

[¢]

Avoid the formation of dust during handling.[1]

Do not get the chemical in eyes, on skin, or on clothing.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

o Do not eat, drink, or smoke when using this product.[1]

e Storage:

o Keep the container tightly closed.

o Store in a dry, cool, and well-ventilated place.[2]

o This chemical is moisture-sensitive; protect from moisture.[1]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[1]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Get medical attention if

symptoms occur.[1]
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Disposal Plan

Waste containing 2-Hydroxy-4-(trifluoromethyl)pyrimidine is classified as hazardous and
must be disposed of according to local and national regulations.

o Containment:
o Sweep up the solid material and shovel it into a suitable, closed container for disposal.[1]
» Disposal:

o Dispose of the waste in accordance with European Directives on waste and hazardous
waste.[1]

o Dispose of the container at a hazardous or special waste collection point.[1]

Physical and Chemical Properties

Property Value

Physical State Solid[1]

Appearance Light yellow[1]

Melting Point/Range 223 - 227 °C/ 433.4 - 440.6 °F[1]
Evaporation Rate Not applicable - Solid[1]

Workflow for Handling and Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b016536?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15426628&productDescription%3D1GR+2-Hydroxy-4-%28trifluoromethyl%29pyrimidine%2C+99%251g&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling

1. Preparation
- Designate Area
- Check PPE
- Spill Kit Ready

2. Handling

- Use Fume Hood
- Avoid Dust
- No Contact
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1. Containment
- Sweep Solid
- Shovel into Container
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2. Disposal
- Follow Regulations
- Hazardous Waste Collection

3. Storage
- Tightly Closed
- Cool, Dry, Ventilated
- Protect from Moisture

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxy-4-
(trifluoromethyl)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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